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Compound of Interest

Compound Name: Trimethyl phosphite

Cat. No.: B108974

An In-depth Technical Guide to Trimethyl Phosphite: Chemical Properties and Structure
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical properties, structure, synthesis,
and applications of trimethyl phosphite, a versatile organophosphorus compound. Its
significance as a reagent and intermediate in various fields, including agrochemicals, flame
retardants, and pharmaceuticals, makes a thorough understanding of its characteristics
essential for scientific and industrial applications.[1][2]

Chemical and Physical Properties

Trimethyl phosphite, with the IUPAC name trimethyl phosphite, is a colorless liquid known
for its highly pungent, foul odor.[3][4] It is an important intermediate in the production of various
chemicals.[5] The fundamental properties of trimethyl phosphite are summarized in the table
below.
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Property Value Source(s)
IUPAC Name Trimethyl phosphite [4]
CAS Number 121-45-9 [4][6]
Molecular Formula C3HoOsP [41[6]
Molecular Weight 124.08 g/mol [31[7]
Appearance Clear, colorless liquid [3][4]1[8]
Odor Strong, pungent, foul odor [3114119]
Density 1.052 g/mL at 25 °C [41171[10]
Melting Point -78 °C (-108 °F) [4][71[10][11]
- _ 111-112 °C (232 °F) at 760
Boiling Point [4][7][10][11]
mmHg
Flash Point 28 °C (82 °F) [41[5]
Insoluble and reacts with
- water. Soluble in organic
Solubility ) [B1I51[12][13]
solvents like ethanol, ether,
benzene, and acetone.
Vapor Pressure 24 mmHg at 25 °C (77 °F) [4115]
Vapor Density 4.3 (Air=1) [31[7]
Refractive Index n20/D 1.408 [71[10]

Molecular Structure and Spectral Data

Trimethyl phosphite’'s molecular structure features a central phosphorus(lll) atom bonded to

three methoxy (-OCHs) groups. The phosphorus atom also possesses a lone pair of electrons,
resulting in a trigonal pyramidal geometry around the phosphorus center.[4][14] This structure
IS key to its reactivity.

Spectral Properties
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The spectral data for trimethyl phosphite are crucial for its identification and characterization.

Spectral Data Type Key Features Source(s)

A doublet is observed for the
nine equivalent protons due to

1H NMR _ _ [15][16][17]
coupling with the 3'P nucleus

((PH) = 11.0 Hz).

A single resonance is
3P NMR observed, characteristic of a [18]

phosphite ester.

A single resonance for the
13C NMR three equivalent methyl [19]

carbons.

Characteristic P-O-C stretching
IR Spectrum _ o [6]
and bending vibrations.

The molecular ion peak can be
observed, along with

Mass Spectrum o ) [6][15]
characteristic fragmentation

patterns.

Experimental Protocols
Synthesis of Trimethyl Phosphite

The most common industrial synthesis of trimethyl phosphite involves the reaction of
phosphorus trichloride (PCIz) with methanol (CH3zOH).[20] An acid scavenger, such as a tertiary
amine (e.g., N,N-dimethylaniline or diethylaniline), is used to neutralize the hydrogen chloride
(HCI) byproduct.[9][20]

Reaction: PCls + 3CHsOH + 3R3sN — P(OCHs)s + 3R3N-HCI
An alternative method utilizes sodium methoxide, which also serves to neutralize the HCI.[4]

Reaction: PCls + 3NaOCHs - P(OCHs)s + 3NaCl[4]
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Detailed Methodology (Amine Catalyst Method):[20][21][22]

e A solution of anhydrous methanol and a tertiary amine (e.g., diethylaniline) in a dry, inert
solvent (e.g., petroleum ether or xylene) is prepared in a three-necked flask equipped with a
stirrer, reflux condenser, and a dropping funnel.[21][22]

e The flask is cooled in a cold-water or ice bath.[21]

o A solution of phosphorus trichloride in the same inert solvent is added dropwise from the
dropping funnel while stirring vigorously. The temperature is carefully controlled to manage
the exothermic reaction.[22][23]

 After the addition is complete, the reaction mixture is stirred for a period to ensure the
reaction goes to completion.

e The precipitated amine hydrochloride salt is removed by filtration.[21]

o The filtrate, containing trimethyl phosphite, is then subjected to purification.
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Caption: General workflow for the synthesis of trimethyl phosphite.

Purification

Purification is critical to remove unreacted starting materials, byproducts, and any water.[20]

« Distillation: The crude trimethyl phosphite is purified by fractional distillation, often under
reduced pressure, to separate it from the solvent and other impurities.[9][21]

e Drying: To remove residual water and any dialkyl phosphonate impurities, the phosphite can
be treated with sodium metal followed by decantation and distillation.[9][10][12] The use of
molecular sieves is also an effective drying method.[10][12]
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Handling and Storage

Trimethyl phosphite is a flammable liquid and is sensitive to air and moisture.[3][24]

e Handling: Work should be conducted in a well-ventilated fume hood.[13] All equipment must
be grounded to prevent static discharge.[5][24] Use non-sparking tools.[8][24] Personnel
should wear appropriate personal protective equipment (PPE), including chemical-resistant
gloves (neoprene or nitrile rubber), chemical goggles, and protective clothing.[24][25]

o Storage: Store in a cool, dry, well-ventilated area away from heat, sparks, and open flames.
[24][26] It should be kept in tightly sealed containers under an inert atmosphere (e.g.,
nitrogen) to prevent oxidation and hydrolysis.[8][25] It is incompatible with strong bases,
oxidizing agents, and water.[24][25][26]

Chemical Reactions and Applications

The lone pair of electrons on the phosphorus atom makes trimethyl phosphite a good
nucleophile and a ligand for transition metals.[13]

Key Reactions

e Arbuzov Reaction: Trimethyl phosphite reacts with alkyl halides (like methyl iodide) to form
phosphonates. This is a fundamental reaction for creating phosphorus-carbon bonds.[4][27]
P(OCHs)s + CHsl —» CHsP(O)(OCHs)2 + CHsl (catalyst) — ...

» Oxidation: It is readily oxidized to trimethyl phosphate.[4][27] 2P(OCHs)s + Oz -
20P(OCHs)s

o Desulfurization: It is used as a mild desulfurization reagent in organic synthesis.[4][27]

e Ligand in Organometallic Chemistry: As a ligand, it has a smaller cone angle and better
acceptor properties than trimethylphosphine, forming stable complexes with metals, such as
Ni(P(OMe)3)a.[4][27]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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